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Introduction

Aurantiol, a Schiff base formed from the condensation of hydroxycitronellal and methyl
anthranilate, is a widely utilized fragrance ingredient known for its sweet, floral, orange-blossom
aroma.[1] Beyond its olfactory characteristics, a thorough understanding of its thermal
properties is crucial for ensuring safety, stability, and efficacy in various applications, including
consumer products and potentially in specialized pharmaceutical formulations. This technical
guide provides an in-depth overview of the thermal characteristics of Aurantiol, compiling
available data, outlining experimental methodologies, and presenting logical workflows for its
analysis.

Core Thermal Properties

The thermal behavior of Aurantiol has been documented across various sources, revealing a
range of values for key parameters such as melting point, boiling point, and flash point. These
variations can likely be attributed to differences in experimental conditions, such as the
pressure at which boiling point was determined, and the specific methodology used for flash
point testing (e.g., open-cup vs. closed-cup).

Data Summary

The following table summarizes the quantitative thermal data gathered for Aurantiol:
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Thermal Property Value Source(s)
Melting Point ~8 °C [2]
-10to -5 °C [3]

Boiling Point 162 °C [41[5]
241 °C [6]

260 °C [2][3]

445.7 °C at 760 mmHg [7]

Flash Point >93 °C [71[8]
>93.3 °C (Closed Cup) [9]

140 °C [2][4]

153 °C [3110]

Auto-ignition Temperature 435 °C (DIN 51 794) [10]
Vapor Pressure 0.004 hPa at 20 °C [2][3]

Thermal Stability and Decomposition

Information regarding the specific thermal decomposition profile of Aurantiol from
thermogravimetric analysis (TGA) or differential scanning calorimetry (DSC) is not readily
available in the public domain. However, safety data sheets indicate that Aurantiol is stable
under normal conditions.[3][10] It is noted to be unstable in acidic and alkaline products, with
the exception of fabric conditioners and soaps, respectively.[4]

Upon combustion, Aurantiol may produce hazardous decomposition products including carbon
monoxide and other unidentified organic compounds.[3][10] It is advised to avoid excessive
heat, flames, and other ignition sources when handling the substance.[3][10]

Experimental Protocols

While specific experimental protocols for the determination of Aurantiol's thermal properties
are not detailed in the available literature, standard methodologies for similar chemical
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compounds can be applied. The following sections outline generalized protocols for key
thermal analyses.

Melting Point Determination (Capillary Method)

o Sample Preparation: A small amount of solid Aurantiol is introduced into a capillary tube,
which is then sealed at one end.

o Apparatus: A calibrated melting point apparatus equipped with a heating block and a
thermometer or an automated detection system is used.

e Procedure:
o The capillary tube containing the sample is placed in the heating block.
o The temperature is raised at a controlled rate.

o The temperature at which the substance begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting point range.

Boiling Point Determination (Thiele Tube Method)

o Sample Preparation: A small volume of liquid Aurantiol is placed in a small test tube. A
capillary tube, sealed at one end, is inverted and placed inside the test tube.

o Apparatus: The test tube assembly is attached to a thermometer and placed in a Thiele tube
containing a high-boiling point oil (e.g., mineral oil or silicone oil).

e Procedure:
o The Thiele tube is gently heated, causing the temperature of the oil and the sample to rise.

o As the boiling point is approached, a stream of bubbles will emerge from the open end of
the inverted capillary tube.

o Heating is discontinued, and the apparatus is allowed to cool slowly.
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o The boiling point is recorded as the temperature at which the liquid is drawn back into the
capillary tube.

Flash Point Determination (Pensky-Martens Closed-Cup
Method)

o Apparatus: A Pensky-Martens closed-cup flash point tester is utilized. This apparatus
consists of a test cup with a lid that can be opened and closed, a stirring mechanism, and a
means of introducing an ignition source.

e Procedure:

o

The sample cup is filled with Aurantiol to a specified level.

[¢]

The lid is closed, and the sample is heated at a slow, constant rate while being stirred.

[¢]

At regular temperature intervals, the stirring is stopped, and an ignition source (a small
flame) is introduced into the vapor space above the liquid through an opening in the lid.

[¢]

The flash point is the lowest temperature at which the application of the ignition source
causes the vapors of the sample to ignite.

Thermogravimetric Analysis (TGA)

o Apparatus: A thermogravimetric analyzer, which includes a high-precision balance and a
furnace capable of controlled heating.

e Procedure:

o Asmall, accurately weighed sample of Aurantiol (typically 5-10 mg) is placed in a sample
pan (e.g., alumina or platinum).

o The furnace is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere
(e.g., nitrogen or air).

o The mass of the sample is continuously monitored and recorded as a function of
temperature.
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o The resulting TGA curve provides information on the thermal stability and decomposition
temperatures of the sample.

Differential Scanning Calorimetry (DSC)

o Apparatus: A differential scanning calorimeter, which measures the difference in heat flow
between a sample and a reference as a function of temperature.

e Procedure:

A small, accurately weighed sample of Aurantiol is hermetically sealed in a sample pan

[e]

(e.g., aluminum). An empty sealed pan is used as a reference.

[e]

Both the sample and reference pans are heated or cooled at a controlled rate.

The DSC instrument records the heat flow to or from the sample relative to the reference.

o

[¢]

The resulting DSC thermogram can be used to determine melting points, glass transitions,
and other thermal events.

Visualizations
Experimental Workflow: Boiling Point Determination by
Thiele Tube Method "dot
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Sample Preparation:
Place Aurantiol and inverted capillary
in a small test tube.

Apparatus Setup:
Attach test tube to a thermometer
and place in a Thiele tube with oil.

Heating:
Gently heat the Thiele tube.
Observe for a continuous stream of bubbles.

Cooling:
Remove heat and allow the
apparatus to cool slowly.

Data Recording:
Record the temperature at which
liquid re-enters the capillary tube.

Click to download full resolution via product page

Caption: Factors Influencing Thermal Measurements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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